3-[(4-Bromophenoxy)methyl]-4-methoxybenzohydrazide

• IUPAC Name: 3-[(4-bromophenoxy)methyl]-4-methoxybenzohydrazide
• InChI: InChI=1S/C15H15BrN2O3/c1-20-14-7-2-10(15(19)18-17)8-11(14)9-21-13-5-3-12(16)4-6-13/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key: ZSQMNKRNAMEJIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN)COC2=CC=C(C=C2)Br
• Molecular Formula: C15H15BrN2O3
• Molecular Weight: 351.19 g/mol

Description

3-[(4-Bromophenoxy)methyl]-4-methoxybenzohydrazide, also known as BPHM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPHM is a hydrazide derivative that has been synthesized using various methods, and its properties and mechanism of action have been studied extensively.

Scientific Research Applications

Bromophenol Derivatives in Natural Products

Bromophenol derivatives, closely related to 3-[(4-Bromophenoxy)methyl]-4-methoxybenzohydrazide, have been extensively studied in marine algae for their potential applications. For instance, studies on the red alga Rhodomela confervoides have identified various bromophenol derivatives. These compounds were analyzed using spectroscopic methods, including IR, EIMS, FABMS, ESIMS, HRFABMS, HRESIMS, 1D and 2D NMR, and single-crystal X-ray structure analysis. However, these compounds were found inactive against several human cancer cell lines and microorganisms, suggesting limited applications in these areas (Zhao et al., 2004).

Antibacterial Applications

Certain bromophenol derivatives have demonstrated antibacterial properties. A study on Rhodomela confervoides isolated two bromophenols with moderate activity against bacteria. The compounds, identified through MS and NMR spectroscopic analyses, showed the most activity against five strains of bacteria with MIC values less than 70 microg/ml, indicating their potential as antibacterial agents (Xu et al., 2003).

Antioxidant Properties

The antioxidant properties of bromophenols, similar to 3-[(4-Bromophenoxy)methyl]-4-methoxybenzohydrazide, have been explored in various studies. For example, nitrogen-containing bromophenols isolated from Rhodomela confervoides demonstrated potent scavenging activity against DPPH radicals, suggesting their potential application as natural antioxidants in food and pharmaceutical fields (Li et al., 2012).

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds structurally related to 3-[(4-Bromophenoxy)methyl]-4-methoxybenzohydrazide, such as Schiff bases, have been a focus of some studies. For instance, two Schiff bases were synthesized and characterized by elemental analysis and X-ray single crystal determination, providing insights into the molecular configuration and potential applications in various fields (Zhu & Qiu, 2011).

Anticancer Activities

The potential anticancer activities of bromophenol derivatives have been evaluated. A study on synthesized methylated and acetylated bromophenol derivatives demonstrated significant antioxidant and anticancer potential, highlighting the importance of these compounds in drug development (Dong et al., 2022).